N-(3-methoxypropyl)naphthalene-2-sulfonamide

• Molecular Formula: C14H17NO3S
• Molecular Weight: 279.36 g/mol
• IUPAC Name: N-(3-methoxypropyl)naphthalene-2-sulfonamide
• InChI: InChI=1S/C14H17NO3S/c1-18-10-4-9-15-19(16,17)14-8-7-12-5-2-3-6-13(12)11-14/h2-3,5-8,11,15H,4,9-10H2,1H3
• InChI Key: VJUYTHMVAFQSGT-UHFFFAOYSA-N
• Canonical SMILES: COCCCNS(=O)(=O)C1=CC2=CC=CC=C2C=C1

Description

N-(3-methoxypropyl)naphthalene-2-sulfonamide is an organic compound that belongs to the class of sulfonamides Sulfonamides are known for their diverse applications in medicinal chemistry, particularly as antimicrobial agents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-methoxypropyl)naphthalene-2-sulfonamide typically involves the reaction of naphthalene-2-sulfonyl chloride with 3-methoxypropylamine. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and efficient mixing to ensure uniformity. The reaction conditions are optimized to maximize yield and purity, and the product is typically purified through recrystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

N-(3-methoxypropyl)naphthalene-2-sulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the sulfonamide group to amines or other reduced forms.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles like amines, alcohols, and thiols can react with the sulfonamide group under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfonic acids, while reduction can produce amines. Substitution reactions can lead to a variety of derivatives with different functional groups.

Scientific Research Applications

N-(3-methoxypropyl)naphthalene-2-sulfonamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s sulfonamide group is known for its biological activity, making it a candidate for studying enzyme inhibition and other biochemical processes.

Medicine: Sulfonamides are widely used as antimicrobial agents, and derivatives of this compound may have potential therapeutic applications.

Industry: The compound can be used in the development of new materials, such as polymers and dyes, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-(3-methoxypropyl)naphthalene-2-sulfonamide involves its interaction with biological targets, such as enzymes. The sulfonamide group can mimic the structure of natural substrates, allowing the compound to bind to the active site of enzymes and inhibit their activity. This inhibition can disrupt essential biochemical pathways, leading to antimicrobial or other therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

Naphthalene-2-sulfonamide: A simpler analog without the 3-methoxypropyl chain.

Sulfamethoxazole: A well-known sulfonamide antibiotic with a different aromatic ring structure.

Sulfadiazine: Another sulfonamide antibiotic with a pyrimidine ring.

Uniqueness

N-(3-methoxypropyl)naphthalene-2-sulfonamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties